Cas no 2098131-33-8 (4-(furan-3-yl)-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole)

• Product Name: 4-(furan-3-yl)-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole
• CAS No: 2098131-33-8
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5729075
• PubChem ID: 121214025
• Update Time: 2025-05-20

4-(furan-3-yl)-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(furan-3-yl)-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole
• F2198-5830
• starbld0025264
• 2098131-33-8
• 4-(furan-3-yl)-1-(pyrrolidin-2-ylmethyl)pyrazole
• AKOS026724503
• 1H-Pyrazole, 4-(3-furanyl)-1-(2-pyrrolidinylmethyl)-

• Inchi： 1S/C12H15N3O/c1-2-12(13-4-1)8-15-7-11(6-14-15)10-3-5-16-9-10/h3,5-7,9,12-13H,1-2,4,8H2
• InChI Key： AUKQWGDHRKBBDU-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1C=NN(C=1)CC1CCCN1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 380.7±27.0 °C(Predicted)
• pka: 10.08±0.10(Predicted)

Additional information on 4-(furan-3-yl)-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole

Introduction to 4-(furan-3-yl)-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole (CAS No. 2098131-33-8)

4-(furan-3-yl)-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2098131-33-8, belongs to a class of molecules that incorporate both furan and pyrazole moieties, which are well-known for their role in drug discovery. The presence of a pyrrolidinylmethyl substituent further enhances its structural complexity, making it a promising candidate for further exploration in medicinal chemistry.

The furan ring in this molecule is a key pharmacophore that contributes to its interactions with biological targets. Furan derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The pyrazole ring, on the other hand, is another important pharmacophore that is commonly found in various bioactive compounds. Pyrazole-based molecules have shown promise in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases.

The pyrrolidin-2-ylmethyl group adds an additional layer of complexity to the molecule, potentially influencing its solubility, metabolic stability, and binding affinity to biological targets. This substitution pattern is particularly interesting because it combines the properties of the furan and pyrazole rings with the functional flexibility of the pyrrolidine scaffold. Such structural features are often exploited in drug design to optimize pharmacokinetic and pharmacodynamic properties.

Recent research has highlighted the importance of multifunctional scaffolds in drug discovery. Compounds that combine multiple pharmacophores in a single molecule can exhibit enhanced biological activity and reduced side effects. The structure of 4-(furan-3-yl)-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole aligns well with this trend, as it integrates three distinct pharmacophoric elements: the furan ring, the pyrazole ring, and the pyrrolidinylmethyl group. This design allows for multiple points of interaction with biological targets, which could lead to more potent and selective therapeutic agents.

In vitro studies have begun to explore the potential biological activities of 4-(furan-3-yl)-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole. Preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to various diseases. For instance, its interaction with enzymes involved in inflammation pathways has been observed, indicating potential therapeutic applications in managing inflammatory conditions. Additionally, its ability to modulate receptor activity has raised interest in its potential use as an adjunct therapy for neurological disorders.

The synthesis of 4-(furan-3-yl)-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision. Modern techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds required for this compound's structure. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity.

The pharmaceutical industry is increasingly focused on developing small molecule drugs that can modulate protein-protein interactions (PPIs). 4-(furan-3-yl)-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole has the potential to interact with PPIs due to its multifaceted structure. By targeting these interactions, this compound could disrupt disease pathways that are difficult to address with traditional small molecule drugs. This approach is particularly relevant in oncology, where PPIs play a crucial role in tumor growth and progression.

Computational modeling has also been employed to study the binding interactions of 4-(furan-3-yl)-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole with biological targets. These studies have provided valuable insights into how the compound interacts with its intended targets at a molecular level. By understanding these interactions, researchers can make informed decisions about how to optimize the compound's structure for better efficacy and selectivity. Additionally, computational modeling can help predict potential side effects and metabolic pathways, which is crucial for drug development.

The future prospects for 4-(furan-3-yl)-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole are promising, given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and explore its therapeutic potential. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be essential in realizing this compound's full potential as a therapeutic agent.

In conclusion,4-(furan-3-y)l - 1 - (pyrrolidin - 2 - ylmethyl) - 1H - pyrazole (CAS No . 2098131 - 33 - 8) represents an exciting example of how multifunctional scaffolds can be leveraged in drug discovery . Its unique combination of pharmacophores , coupled with preliminary evidence of biological activity , makes it a compelling candidate for further exploration . As research continues , this compound may emerge as a valuable tool in the development of novel therapeutics .